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Compound of Interest

1,3-Benzothiazole-3(2H)-
Compound Name:
carboxylic acid

CAS No.: 856300-58-8

Cat. No.: B13803230

Get Quote

\ J

Primary Focus: 1,3-Benzothiazole-2-carboxylic acid (CAS: 3622-04-6) Nomenclature Alert: The
specific string "1,3-Benzothiazole-3(2H)-carboxylic acid" chemically implies a carbamic acid
derivative on the nitrogen atom (position 3).[1] Such free acids are inherently unstable and
prone to spontaneous decarboxylation. This guide focuses on the stable, commercially
available isomer 1,3-Benzothiazole-2-carboxylic acid, which is the standard reagent in drug
development and proteomics.[1]

Part 1: Chemical Identity & Structural Logic[1]

Understanding the positional isomerism is critical for safety, particularly regarding thermal
stability and decarboxylation risks.

Compound Identity:
o Preferred Name: 1,3-Benzothiazole-2-carboxylic acid[1]

« CAS Number: 3622-04-6[1][2][3]
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e Molecular Formula:
[2]
e Molecular Weight: 179.20 g/mol [2]

o Appearance: White to off-white crystalline powder[1]

Structural Visualization (Isomerism & Numbering)

The following diagram clarifies the numbering system and the difference between the stable 2-
COOH isomer and the theoretical 3-N-COOH species.
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Caption: Structural comparison highlighting the stability difference between the C2-acid (stable
solid) and the N3-acid (transient species).

Part 2: Hazards Identification (GHS Classification)

As a Senior Application Scientist, | emphasize that while this compound is not classified as
"High Toxicity" (like cyanide), it possesses specific reactive hazards relevant to laboratory
workflow.
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Signal Word:WARNING

Hazard Category GHS Code

Hazard Statement

Mechanism of
Action

Skin Irritation H315

Causes skin irritation.

[11(31[4]

Acidic functionality
reacts with epidermal
proteins; lipophilic ring
aids dermal

penetration.

Eye Irritation H319

Causes serious eye
irritation.[3][4][5]

Direct protonation of
corneal mucosal
membranes; potential
for irreversible opacity

if untreated.

STOT - SE H335

May cause respiratory
irritation.[1][3][4][6]

Inhalation of dust
triggers inflammatory
response in bronchial

alveoli.

Precautionary Statements (P-Codes):

e P261: Avoid breathing dust/fume.[3][4][5]

» P280: Wear protective gloves/eye protection (Nitrile rubber >0.11mm recommended).

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3][4][5]

Remove contact lenses.[4][5]

Part 3: Stability & Reactivity (The "Hidden" Hazard)[1]

This is the most critical section for a researcher. Benzothiazole-2-carboxylic acids are alpha-

heteroaryl carboxylic acids.[1]

The Decarboxylation Risk: Unlike benzoic acid, 1,3-benzothiazole-2-carboxylic acid has a

driving force to decarboxylate because the resulting anion is stabilized by the adjacent nitrogen
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and sulfur atoms.[1]
e Trigger: Heat (>100°C) or strong acidic catalysis.

e Product: Benzothiazole (liquid, distinct odor) +

(gas).

o Safety Implication: Heating this compound in a sealed vessel (e.g., microwave reactor) can
lead to rapid pressure buildup and explosion.

Thermal Degradation Pathway[1]
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Caption: Thermal decarboxylation mechanism. Note the gas evolution risk in sealed systems.
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Part 4: Handling & Storage Protocols|[6]

To maintain scientific integrity (purity >97%) and safety, follow these self-validating protocols.

1. Storage Hierarchy

e Primary: Store at 2-8°C (Refrigerated). While chemically stable at RT, cold storage prevents
slow surface decarboxylation and discoloration.

e Secondary: Keep container tightly closed in a dry, well-ventilated place.

e Incompatibility: Strong oxidizing agents and strong bases.

2. Experimental Handling (Step-by-Step)

e Weighing: Use an analytical balance inside a fume hood. The powder is fine and
electrostatic; use an anti-static gun if available to prevent aerosolization.

» Solubility:
o Soluble in: DMSO, DMF, Methanol (moderate).
o Sparingly soluble in: Water (unless pH > 7).

o Protocol: For biological assays, dissolve in DMSO to 100 mM stock, then dilute into
agueous buffer. Ensure final DMSO concentration is <1% to avoid cytotoxicity artifacts.

3. Waste Disposal

» Do not mix with general organic waste if the waste stream is autoclaved (heat trigger).

o Neutralization: Dissolve in combustible solvent and burn in a chemical incinerator equipped
with an afterburner and scrubber (to handle

and

emissions).

Part 5: Emergency Response
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 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[4][5] Do not use mouth-to-
mouth resuscitation; use a pocket mask.[1]

o Skin Contact: Wash with soap and water.[3] If irritation persists, check for sensitization (rare
but possible with benzothiazoles).

o Eye Contact: Flush for 15 minutes. Consult an ophthalmologist immediately.
 Firefighting:
o Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

o Hazards: Emits toxic fumes of Carbon oxides, Nitrogen oxides (NOx), and Sulfur oxides
(SOx). Firefighters must wear SCBA.

Part 6: Scientific Context & Applications

Why use this compound?

o Peptide Synthesis: Used as a capping agent or to introduce the benzothiazole moiety, which
acts as a bioisostere for indole or purine rings in kinase inhibitors.

o Proteomics: Benzothiazole derivatives are used in bioluminescent assays (luciferin analogs).

o Ligand Design: The carboxylic acid allows for amide coupling (EDC/NHS chemistry) to attach
the fluorophore/pharmacophore to proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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